1-(4-fluorobenzyl)-N-(2-methoxyphenyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide

• IUPAC Name: 1-[(4-fluorophenyl)methyl]-N-(2-methoxyphenyl)-2-oxo-1,8-naphthyridine-3-carboxamide
• InChI: InChI=1S/C23H18FN3O3/c1-30-20-7-3-2-6-19(20)26-22(28)18-13-16-5-4-12-25-21(16)27(23(18)29)14-15-8-10-17(24)11-9-15/h2-13H,14H2,1H3,(H,26,28)
• InChI Key: ZMWKVRIYWPEJNC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)C2=CC3=C(N=CC=C3)N(C2=O)CC4=CC=C(C=C4)F
• Molecular Formula: C23H18FN3O3
• Molecular Weight: 403.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a fluorobenzyl group, a methoxyphenyl group, and a naphthyridine group. These groups suggest that the compound could have interesting chemical and biological properties.

Scientific Research Applications

Catalytic Protodeboronation and Anti-Markovnikov Hydromethylation

• reported catalytic protodeboronation of 1°, 2°, and 3° alkyl boronic esters using a radical approach. This method enables formal anti-Markovnikov alkene hydromethylation, a transformation previously unknown.

Synthesis of 4-Trifluoromethyl 2-Pyrones

• .

Mechanism of Action

The mechanism of action of this compound is not known, as it likely depends on its intended use and target. For example, if it’s intended to be used as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards of this compound would depend on various factors, including its physical and chemical properties, how it’s used, and how much is used. Without specific information, it’s hard to provide a detailed analysis.

Future Directions

The future directions for this compound would likely depend on its intended use. If it’s intended to be used as a drug, for example, future research could focus on optimizing its synthesis, improving its efficacy, and minimizing its side effects.